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Compound of Interest

Compound Name:
N,N'-Bis(2-aminoethyl)-1,3-

propanediamine

Cat. No.: B1194178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

applications, and handling of N,N'-Bis(2-aminoethyl)-1,3-propanediamine, with a central

focus on its molecular characteristics. This document is intended to serve as a valuable

resource for professionals in research and development.

Core Properties and Molecular Weight
N,N'-Bis(2-aminoethyl)-1,3-propanediamine, also known by synonyms such as 1,4,8,11-

Tetraazaundecane, is a tetraamine compound recognized for its utility as a potent chelating

agent and as a building block in the synthesis of more complex molecules.[1][2] Its chemical

structure, consisting of a propane-1,3-diamine core with two aminoethyl substituents, allows for

the effective coordination of metal ions.

The fundamental molecular characteristics of this compound are pivotal to its reactivity and

applications. Its molecular formula is C7H20N4, leading to a precise molecular weight of

approximately 160.26 g/mol .[1][3][4][5][6]

Physicochemical Data
The quantitative properties of N,N'-Bis(2-aminoethyl)-1,3-propanediamine are summarized

in the table below for ease of reference and comparison.
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Property Value Source

Molecular Weight 160.26 g/mol [3][4][5][6]

Exact Mass 160.1688 g/mol [6]

Molecular Formula C7H20N4 [1][3][4]

CAS Number 4741-99-5 [1]

Density 0.96 g/mL at 25 °C [4][7]

Boiling Point 142-145 °C at 8 mmHg [4][7]

Refractive Index n20/D 1.494 [4][7]

Flash Point 110 °C (230 °F) - closed cup [7]

Appearance
Clear colourless to almost

colourless liquid
[2]

Molecular Structure
The structure of N,N'-Bis(2-aminoethyl)-1,3-propanediamine is key to its function as a

tetradentate ligand. The following diagram illustrates its chemical structure.

Caption: Chemical structure of N,N'-Bis(2-aminoethyl)-1,3-propanediamine.

Applications in Research and Development
N,N'-Bis(2-aminoethyl)-1,3-propanediamine is utilized in various scientific fields:

Coordination Chemistry: It serves as a versatile tetradentate ligand in the synthesis of metal

complexes.[2] Its ability to form stable complexes with transition metals makes it valuable in

the development of catalysts and materials with specific electronic and magnetic properties.

Biochemical Research: This compound has been employed as a high-affinity Cu(II) chelator

to study metal-dependent biological processes. For instance, it can induce cellular copper

deficiency, which allows for the investigation of copper's role in enzyme function, such as

inhibiting mitochondrial cytochrome c oxidase.[5]
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Synthetic Chemistry: It is a key building block for the synthesis of polymers,

pharmaceuticals, and agricultural chemicals.[2]

Experimental Protocol: Synthesis of a Metal
Complex
The following is a representative protocol for the synthesis of a metal complex using a

polyamine ligand such as N,N'-Bis(2-aminoethyl)-1,3-propanediamine. This procedure is

generalized and may require optimization for specific metal salts and desired complexes.

Objective: To synthesize a metal(II) complex with N,N'-Bis(2-aminoethyl)-1,3-
propanediamine.

Materials:

N,N'-Bis(2-aminoethyl)-1,3-propanediamine

A metal(II) salt (e.g., chloride, nitrate, or perchlorate salt of Cu(II), Zn(II), Ni(II), etc.)

Anhydrous ethanol or methanol

Deionized water

Standard laboratory glassware (e.g., round-bottom flask, condenser, beaker)

Magnetic stirrer and heating mantle

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Ligand Solution Preparation: Dissolve a specific molar equivalent of N,N'-Bis(2-
aminoethyl)-1,3-propanediamine in a minimal amount of ethanol in a beaker with stirring.

Metal Salt Solution Preparation: In a separate beaker, dissolve the desired molar equivalent

of the metal(II) salt in ethanol or a water/ethanol mixture. The molar ratio of ligand to metal

can be varied (e.g., 1:1 or 2:1) to obtain different coordination geometries.
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Reaction: Slowly add the metal salt solution to the stirring ligand solution at room

temperature. A color change or the formation of a precipitate may be observed.

Reflux: Transfer the reaction mixture to a round-bottom flask, attach a reflux condenser, and

heat the mixture to reflux for several hours to ensure the completion of the reaction. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Isolation of the Complex: After reflux, allow the mixture to cool to room temperature. If a

precipitate has formed, it can be collected by vacuum filtration. If the complex is soluble, the

solvent may need to be partially evaporated to induce crystallization or precipitation.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent or solvent mixture.

Drying: Dry the purified complex under a vacuum or in a desiccator.

Characterization: The final product should be characterized using techniques such as FT-IR

spectroscopy, UV-Vis spectroscopy, elemental analysis, and, if suitable crystals are obtained,

single-crystal X-ray diffraction to confirm its structure.

Experimental Workflow Diagram
The logical flow of the experimental protocol for synthesizing a metal complex is depicted

below.
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Caption: Workflow for the synthesis of a metal complex.
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Safety and Handling
N,N'-Bis(2-aminoethyl)-1,3-propanediamine is classified as a hazardous substance. It is

known to cause severe skin burns and eye damage.[6][7][8] Therefore, appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn

when handling this chemical. All work should be conducted in a well-ventilated fume hood. It is

also classified as a dangerous good for transport and may be subject to additional shipping

charges.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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